Cas no 2171615-94-2 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4,4-dimethylpentanoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4,4-dimethylpentanoic acid
• CAS No: 2171615-94-2
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6178668
• PubChem ID: 165541911
• Update Time: 2025-07-02

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4,4-dimethylpentanoic acid
• 2171615-94-2
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}-4,4-dimethylpentanoic acid
• EN300-1496978

• Inchi： 1S/C27H34N2O5/c1-5-23(24(30)28-15-17(25(31)32)14-27(2,3)4)29-26(33)34-16-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,17,22-23H,5,14-16H2,1-4H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： VAFWZPXOMAZDOX-UHFFFAOYSA-N
• SMILES： O(C(NC(CC)C(NCC(C(=O)O)CC(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4,4-dimethylpentanoic acid

Recent Advances in the Study of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4,4-dimethylpentanoic acid (CAS: 2171615-94-2)

The compound 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4,4-dimethylpentanoic acid (CAS: 2171615-94-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a dimethylpentanoic acid moiety, has shown promising potential in various applications, particularly in peptide synthesis and drug development. Recent studies have focused on its role as a versatile building block in solid-phase peptide synthesis (SPPS) and its potential therapeutic applications.

One of the key areas of research involving this compound is its utility in the synthesis of complex peptides. The Fmoc group is widely recognized for its stability under basic conditions and its ease of removal under mild conditions, making it an ideal protecting group for amino acids. The incorporation of the 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4,4-dimethylpentanoic acid moiety into peptide chains has been shown to enhance the solubility and stability of the resulting peptides, thereby improving their bioavailability and therapeutic efficacy. Recent studies have demonstrated its successful application in the synthesis of antimicrobial peptides and peptidomimetics, which are of great interest in the development of new antibiotics.

In addition to its role in peptide synthesis, this compound has also been investigated for its potential as a scaffold in drug discovery. The dimethylpentanoic acid moiety provides a hydrophobic core that can be functionalized to interact with various biological targets. Recent computational and experimental studies have explored its binding affinity to enzymes and receptors involved in inflammatory and neurodegenerative diseases. For instance, molecular docking simulations have revealed favorable interactions with cyclooxygenase-2 (COX-2), suggesting its potential as a lead compound for the development of anti-inflammatory agents.

Furthermore, advancements in analytical techniques have enabled a deeper understanding of the compound's physicochemical properties. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to characterize its purity and stability under different conditions. These studies have confirmed its robustness as a reagent in synthetic chemistry, with minimal degradation observed under standard laboratory conditions. Such findings are critical for ensuring the reproducibility and scalability of processes involving this compound.

Looking ahead, ongoing research aims to explore the broader applications of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4,4-dimethylpentanoic acid in medicinal chemistry. Its modular structure and functional versatility make it a valuable tool for the design of novel therapeutics. Future studies are expected to focus on optimizing its synthetic pathways, evaluating its pharmacokinetic properties, and assessing its efficacy in preclinical models. As the field of chemical biology continues to evolve, this compound is poised to play a pivotal role in the development of next-generation pharmaceuticals.